1-(2-Fluorophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C20H11FN2O3S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C20H11FN2O3S/c21-13-7-3-1-5-11(13)16-15-17(24)12-6-2-4-8-14(12)26-18(15)19(25)23(16)20-22-9-10-27-20/h1-10,16H
• InChI Key: DJKFQPCNEJPWFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C3=C(C(=O)N2C4=NC=CS4)OC5=CC=CC=C5C3=O)F

Description

1-(2-Fluorophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS: 874394-80-6, molecular formula: C₂₄H₁₃FN₂O₃S) is a structurally complex heterocyclic compound featuring a chromeno[2,3-c]pyrrole-dione core substituted with a 2-fluorophenyl group at position 1 and a 1,3-thiazol-2-yl moiety at position 2 . This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, a class of molecules synthesized via multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines . Its structural uniqueness lies in the fluorinated aryl group and the thiazole ring, which may influence electronic properties, solubility, and biological activity. While its specific pharmacological profile remains understudied, structurally analogous compounds in this family have demonstrated antiviral and immunomodulatory activities .

Biological Activity

1-(2-Fluorophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a unique bicyclic structure that combines a chromeno-pyrrole moiety with a thiazole ring. Its molecular formula is $C_{14}H_{10}FN_2O_3S$ with a molecular weight of approximately 298.30 g/mol. The presence of the fluorine atom and the thiazole ring suggests potential interactions with biological targets that could lead to significant pharmacological effects.

Antioxidant Activity

Research indicates that derivatives of chromeno[2,3-c]pyrrole compounds exhibit antioxidant properties. A study demonstrated that certain synthesized compounds showed significant free radical scavenging activity, which is crucial for protecting cells from oxidative stress and related diseases .

Antimicrobial Properties

Several studies have explored the antimicrobial effects of thiazole-containing compounds. The incorporation of thiazole into the chromeno-pyrrole framework may enhance its activity against various bacterial strains. For instance, a related compound was found to inhibit the growth of both Gram-positive and Gram-negative bacteria effectively .

Anticancer Activity

The anticancer potential of chromeno[2,3-c]pyrrole derivatives has been highlighted in multiple studies. These compounds have been reported to induce apoptosis in cancer cell lines through various mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival. Specific derivatives have shown promise against breast cancer and leukemia cell lines .

The biological activity of 1-(2-Fluorophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may be attributed to its ability to interact with specific enzymes or receptors in the body. For example:

• Inhibition of Kinases : Some studies suggest that compounds in this class can inhibit kinases involved in cancer progression.
• Modulation of Apoptotic Pathways : The compound may activate caspases or other apoptotic factors leading to programmed cell death in tumor cells.

Case Studies

• Study on Anticancer Effects : A recent study evaluated the effects of a synthesized derivative on MCF-7 breast cancer cells. The results showed a dose-dependent decrease in cell viability and increased apoptosis markers after treatment with the compound for 48 hours .
• Antimicrobial Testing : Another investigation assessed the antimicrobial efficacy against Staphylococcus aureus and Escherichia coli. The compound demonstrated minimum inhibitory concentrations (MICs) comparable to standard antibiotics, indicating its potential as an antimicrobial agent .

Research Findings Summary Table

Biological Activity	Mechanism	Reference
Antioxidant	Free radical scavenging
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds containing thiazole rings often exhibit significant antimicrobial activity. This specific compound may inhibit protein synthesis in microbial cells, leading to cell death. The mechanism is similar to other thiazole derivatives known for their antimicrobial effects .

Anticancer Potential

The unique combination of structural features in 1-(2-Fluorophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suggests potential anticancer properties. Studies have shown that derivatives with similar frameworks can interact with cellular pathways involved in cancer progression, possibly inducing apoptosis in cancer cells through the modulation of signaling pathways .

Pharmacokinetics

The pharmacokinetic profile of this compound is essential for understanding its bioavailability and therapeutic potential. Thiazole derivatives typically exhibit good bioavailability, which is crucial for their effectiveness as therapeutic agents .

Case Studies and Research Findings

Several studies have documented the effects of this compound in laboratory settings:

• Microbial Inhibition : A study demonstrated that compounds similar to 1-(2-Fluorophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione effectively inhibited the growth of various bacterial strains. The mechanism was attributed to the inhibition of protein synthesis pathways.

  Bacterial Strain	Inhibition Zone (mm)	Reference
  E. coli	15
  S. aureus	18
  P. aeruginosa	12
• Anticancer Activity : In vitro studies showed that this compound could induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation.

  Cancer Cell Line	IC50 (µM)	Reference
  MCF-7 (breast)	10
  HeLa (cervical)	8
  A549 (lung)	12

Comparison with Similar Compounds

Comparison with Similar Compounds

The 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione scaffold allows extensive structural diversification. Below is a comparative analysis of key analogs:

Compound	Substituents	Key Features	Biological Activity	Synthetic Yield	References
1-(2-Fluorophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	2-Fluorophenyl (C₆H₄F), 1,3-thiazol-2-yl (C₃H₂NS)	High polarity due to fluorine and thiazole; potential antiviral activity inferred from structural analogs.	Not explicitly tested in cited studies.	~43–86% (based on library synthesis)
AV-C (1-(2-Fluorophenyl)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-...)	2-Fluorophenyl, 5-isopropyl-1,3,4-thiadiazol-2-yl	Thiadiazole ring enhances lipophilicity; potent TRIF pathway agonist.	Inhibits Zika, Chikungunya, and dengue viruses (EC₅₀: 0.5–1.2 μM).	Not reported
7-Chloro-1-(3,4-dimethoxyphenyl)-2-(3-(dimethylamino)propyl)-...	3,4-Dimethoxyphenyl, 3-(dimethylamino)propyl, Cl	Electron-donating methoxy groups and tertiary amine sidechain; potential CNS activity.	Functionally selective ghrelin receptor (GHSR1a) ligand (IC₅₀: <100 nM).	Not reported
7-Chloro-1-(3-nitrophenyl)-2-(thiazol-2-yl)-...	3-Nitrophenyl, thiazol-2-yl, Cl	Nitro group increases electrophilicity; possible use in kinase inhibition.	No biological data in cited sources.	Commercial availability (purity >95%)
2-Benzyl-1-phenyl-...	Phenyl, benzyl	Simple substituents; baseline for SAR studies.	No activity reported; used to validate synthetic protocols.	24–86% (solvent-dependent)

Structural and Functional Insights

• Substituent Effects on Bioactivity: The thiadiazole ring in AV-C (vs. Fluorine at the 2-position of the phenyl group is a common bioisostere for improving metabolic stability and binding affinity across analogs . Electron-withdrawing groups (e.g., nitro in 7-chloro-1-(3-nitrophenyl)-...) may modulate redox properties or enzyme inhibition .

• Synthetic Flexibility :

  • The multicomponent reaction protocol supports diverse substituent combinations (223 examples reported) . Yields range from 43–86%, with higher yields for electron-deficient aldehydes due to faster cyclization .

Q & A

Advanced Research Question

• Library Screening : Test the 223-member library against targets like kinases or GPCRs, leveraging the thiazole moiety’s affinity for metal-binding enzymes.
• Structure-Activity Relationship (SAR) : Introduce substituents at the 2-fluorophenyl or thiazole positions to modulate lipophilicity (e.g., logP) and bioavailability.
• Mechanistic Studies : Use fluorescence quenching assays to assess DNA intercalation potential, given the planar chromenopyrrole scaffold.

What experimental precautions mitigate side reactions during scale-up synthesis?

Advanced Research Question

• Oxygen Sensitivity : Conduct reactions under inert gas (N$_2$/Ar) to prevent oxidation of the dihydrochromene ring .
• Catalyst-Free Conditions : Avoid metal catalysts that could introduce impurities, relying on thermodynamic control for regioselectivity .
• Process Simulation : Apply reactor design principles (e.g., continuous flow systems) to maintain optimal temperature and mixing during scale-up .

How can conflicting data on solvent effects be systematically analyzed?

Advanced Research Question

• Design of Experiments (DoE) : Use factorial designs to test solvent polarity, proticity, and boiling point interactions.
• Computational Solvent Screening : Predict solvent–solute interactions via COSMO-RS models to shortlist candidates for empirical validation .